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Compound of Interest

Compound Name:
4-[(2-

Methoxyphenyl)methoxy]piperidine

Cat. No.: B13276823

Get Quote

This document provides a comprehensive toxicological and hazard assessment for 4-[(2-
Methoxyphenyl)methoxy]piperidine. As this compound is primarily a research chemical,

publicly available, peer-reviewed toxicological data is scarce. Therefore, this guide employs a

scientifically rigorous read-across approach, leveraging data from structurally similar compounds

to infer the likely hazard profile. This methodology is a cornerstone of modern chemical safety

assessment, enabling proactive risk management in research and development settings.

Compound Identification and Physicochemical
Properties
4-[(2-Methoxyphenyl)methoxy]piperidine is a piperidine derivative with potential applications

as an intermediate in pharmaceutical synthesis.[1] Its structure consists of a central piperidine

ring linked via an ether-methylene bridge to a methoxy-substituted benzene ring. The

hydrochloride salt is a common form for handling and storage.[2]
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Property Data Source

Chemical Name

4-[(2-

Methoxyphenyl)methoxy]piperi

dine

-

CAS Number
81151-57-7 (for hydrochloride

salt)
[2]

Molecular Formula C₁₃H₁₉NO₂ (free base) -

Molecular Weight 221.30 g/mol (free base) -

Synonyms N/A -

graph "Chemical_Structure" {

layout=neato;

node [shape=none, margin=0];

edge [style=solid];

// Define the structure using nodes and edges

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

N1 [label="N", fontcolor="#FFFFFF", style=filled, fillcolor="#4285F4"];

O1 [label="O", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"];

C6 [label="CH₂", fontcolor="#202124"];

C7 [label="C"];

C8 [label="C"];

C9 [label="C"];

C10 [label="C"];

C11 [label="C"];

C12 [label="C"];

O2 [label="O", fontcolor="#FFFFFF", style=filled, fillcolor="#EA4335"];

C13 [label="CH₃", fontcolor="#202124"];

H1 [label="H", pos="0.5,1.2!", style=invis];
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// Piperidine Ring

C1 -- C2;

C2 -- N1;

N1 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C1;

N1 -- H1 [style=invis];

// Ether linkage

C4 -- O1;

O1 -- C6;

// Phenyl Ring

C6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C10;

C10 -- C11;

C11 -- C12;

C12 -- C7;

// Methoxy group

C8 -- O2;

O2 -- C13;

}

Caption: Chemical structure of 4-[(2-Methoxyphenyl)methoxy]piperidine.

The Principle of Toxicological Read-Across
In the absence of direct experimental data for a target chemical, the read-across approach

allows for the prediction of its toxicological properties by using data from one or more structurally

similar chemicals (analogs). The fundamental premise is that similar chemical structures will

have similar physicochemical properties, leading to comparable absorption, distribution,

metabolism, excretion (ADME), and toxicological profiles.
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For this assessment, we will utilize data from two key analogs:

Primary Structural Analog:4-(2-Methoxyphenyl)piperidine (CAS 58333-75-8). This compound

is the most relevant analog, differing only by the absence of the -O-CH₂- (ether-methylene)

linker.[3][4]

Parent Heterocycle:Piperidine (CAS 110-89-4). As the core heterocyclic scaffold, its known

hazards provide a baseline for the potential reactivity and toxicity of its derivatives.[5][6]

Target Compound

Analog Compounds

4-[(2-Methoxyphenyl)methoxy]piperidine
(Data Gap)

4-(2-Methoxyphenyl)piperidine
(Primary Analog)

[GHS Data Available]

Data Read-Across
(Inference of Hazard)

Piperidine
(Parent Heterocycle)

[Extensive Data Available]

Click to download full resolution via product page

Caption: Logical workflow for the read-across toxicological assessment.

Inferred Hazard Identification and Classification
Based on the GHS classifications of the primary analog, 4-(2-Methoxyphenyl)piperidine, we can

reliably infer the hazard profile of the target compound.

Acute Toxicity
No acute toxicity information is available for 4-(2-Methoxyphenyl)piperidine.[3] The parent

compound, piperidine, has moderate acute oral toxicity.[7]

Inferred Assessment: Until data becomes available, 4-[(2-
Methoxyphenyl)methoxy]piperidine should be handled with care and treated as potentially

harmful if swallowed, inhaled, or in contact with skin.
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Skin Corrosion / Irritation
The primary analog is consistently classified as causing skin irritation (GHS Skin Irrit. 2).[3][4][8]

[9] The parent heterocycle, piperidine, is known to be corrosive and causes severe skin burns.[6]

[7]

Inferred Classification:Warning: Causes skin irritation (Category 2). The presence of the

piperidine ring and the overall chemical structure strongly support this classification.

Serious Eye Damage / Irritation
The primary analog is classified as causing serious eye irritation (GHS Eye Irrit. 2/2A).[3][4][8][9]

Piperidine can cause severe eye damage, including blindness.[5][10]

Inferred Classification:Warning: Causes serious eye irritation (Category 2). Direct contact with

the eyes is likely to cause significant irritation and potential damage.

Respiratory System Effects
The primary analog is classified for specific target organ toxicity (single exposure), causing

respiratory irritation (GHS STOT SE 3).[3][4][8][9] Inhalation of piperidine is also toxic and

destructive to the upper respiratory tract.[11]

Inferred Classification:Warning: May cause respiratory irritation (Category 3). Inhalation of

dust or aerosols should be strictly avoided.

Data Gaps: Sensitization, Mutagenicity, and
Carcinogenicity
There is no available data for the primary analog or the target compound regarding skin

sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[3][9] While some

data exists for piperidine, the predictive value for these complex endpoints is lower. These areas

represent significant data gaps.

Summary of Inferred GHS Classification
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Hazard Class
Primary Analog
Classification

Inferred Classification for
Target Compound

Skin Irritation Category 2 (H315)[4][8] Category 2 (H315)

Eye Irritation Category 2 (H319)[4][8] Category 2 (H319)

STOT Single Exposure
Category 3 (H335 -

Respiratory)[4][8]

Category 3 (H335 -

Respiratory)

Acute Toxicity No data available[3] Handle as potentially harmful

Risk Management and Safe Handling Protocols
The following protocols are based on the inferred hazards and are designed to create a self-

validating system of safety for laboratory professionals.

Engineering Controls
Primary Containment: All weighing and handling of the solid material must be conducted

within a certified chemical fume hood to prevent inhalation of dust.[8]

Ventilation: Ensure adequate general laboratory ventilation to control fugitive emissions.[3]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles conforming to European Standard EN 166 or US

OSHA 29 CFR 1910.133 are mandatory.[3][8]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Glove integrity

must be checked before use and gloves should be changed immediately upon contamination.

[3][8]

Skin and Body Protection: A long-sleeved lab coat is required. Ensure no skin is exposed.[3]

Respiratory Protection: If engineering controls are insufficient or during emergency situations,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Storage and Incompatibility
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[8][9] The

storage area should be locked and accessible only to authorized personnel.[8][9]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

reducing agents.[9]

Experimental Workflow: Protocol for In-Vitro
Irritation Assessment
To bridge the existing data gap, a definitive classification of skin irritation potential can be

achieved using a validated in-vitro method, avoiding the use of animal testing. The

Reconstructed human Epidermis (RhE) test is an established protocol for this purpose.

Methodology: Reconstructed human Epidermis (RhE) Test (Following OECD TG 439)

Preparation: A stock solution of 4-[(2-Methoxyphenyl)methoxy]piperidine is prepared in a

suitable solvent (e.g., DMSO, water) that does not affect tissue viability.

Tissue Culture: Commercially available RhE tissue models (e.g., EpiDerm™, SkinEthic™

RHE) are cultured to the appropriate stage according to the manufacturer's instructions.

Topical Application: A precise volume of the test chemical solution is applied topically to the

surface of the RhE tissue. Negative (solvent) and positive (e.g., 5% Sodium Dodecyl Sulfate)

controls are run in parallel.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

Washing: After exposure, the test chemical is thoroughly washed from the tissue surface.

Post-Incubation: The tissues are transferred to fresh medium and incubated for a post-

exposure period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment: Tissue viability is determined using a quantitative assay, typically the

MTT assay, which measures mitochondrial dehydrogenase activity. The absorbance is read

using a spectrophotometer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H56-1-5N.pdf
https://www.fishersci.com/store/msds?partNumber=BTB13447DA&productDescription=4-%282-METHOXYPHENYL%29PIPERI1GR&vendorId=VN00092202&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H56-1-5N.pdf
https://www.fishersci.com/store/msds?partNumber=BTB13447DA&productDescription=4-%282-METHOXYPHENYL%29PIPERI1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=BTB13447DA&productDescription=4-%282-METHOXYPHENYL%29PIPERI1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b13276823/docs?utm_src=pdf-body#a-toxicological-assessment-based-on-structural-analogy-and-read-across-principles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13276823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Interpretation: The viability of the chemical-treated tissues is expressed as a percentage

relative to the negative control.

Viability ≤ 50%: The chemical is classified as an Irritant (Category 2).

Viability > 50%: The chemical is classified as Non-Irritant.

Caption: Workflow for in-vitro skin irritation testing via the RhE method.

Emergency Procedures
These procedures are based on the safety data for the primary analog and represent best

practices.[3][9]

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing.

[9] Call a poison center or doctor if you feel unwell.[9]

Skin Contact: If on skin, wash with plenty of soap and water.[9] If skin irritation occurs, get

medical advice/attention.[9]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[9] If eye irritation persists, get medical

advice/attention.[9]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical attention

if symptoms occur.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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